Cas no 872695-82-4 (5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione)

• Product Name: 5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• CAS No: 872695-82-4
• MF: C₂₀H₂₄N₄O₃S
• MW: 400.494563102722
• CID: 6064299
• PubChem ID: 7199586
• Update Time: 2025-05-18

5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione
• 5-butylsulfanyl-7-(4-ethoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4-dione
• AKOS024615304
• F1873-1695
• 872695-82-4
• 5-(butylthio)-7-(4-ethoxyphenyl)-1,3-dimethylpyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C20H24N4O3S/c1-5-7-12-28-18-15-17(23(3)20(26)24(4)19(15)25)21-16(22-18)13-8-10-14(11-9-13)27-6-2/h8-11H,5-7,12H2,1-4H3
• InChI Key： ORVJAGOZPGQLCQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(SCCCC)N=C(C3=CC=C(OCC)C=C3)N=C2N1C

Computed Properties

• Exact Mass: 400.15691181g/mol
• Monoisotopic Mass: 400.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Additional information on 5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione

Introduction to 5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione (CAS No. 872695-82-4)

5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of molecules, which are well-known for their broad spectrum of biological activities and their role as key structural motifs in numerous therapeutic agents. The unique structural features of this molecule, including its butylsulfanyl and 4-ethoxyphenyl substituents, as well as its 1,3-dimethyl-1H,2H,3H,4H-1,3diazino core, contribute to its distinctive chemical and biological properties.

The synthesis of 5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the butylsulfanyl group at the 5-position and the 4-ethoxyphenyl group at the 7-position introduces specific electronic and steric effects that modulate the compound's reactivity and interactions with biological targets. This strategic placement of functional groups is critical for optimizing the compound's pharmacological profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that the 5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione scaffold can effectively interact with a variety of biological targets. Notably, it has been found to exhibit potent binding affinity to enzymes and receptors involved in inflammatory pathways. This has sparked interest in exploring its potential as an anti-inflammatory agent.

In vitro studies have demonstrated that 5-(butylsulfanyl)-7-(4-ethoxyphenyl)-1,3-dimethyl-1H,2H,3H,4H-1,3diazino4,5-dpyrimidine-2,4-dione can modulate the activity of key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes—mediators that play a central role in inflammation. The compound's ability to inhibit these enzymes suggests its potential as a therapeutic agent for conditions characterized by excessive inflammation.

Furthermore，the 1，3 dimethyl 1h，2h，3h，4h 13diazino core structure is known for its stability and versatility in drug design. This moiety provides a rigid framework that can be easily modified to enhance pharmacokinetic properties such as solubility and bioavailability. Researchers have been exploring derivatives of this core structure to improve their metabolic stability and target specificity. The presence of multiple reactive sites on this scaffold allows for further functionalization，opening up possibilities for designing next-generation therapeutics.

The CAS No. 872695-82-4 assigned to this compound underscores its uniqueness and significance in chemical research. This identifier ensures that scientists worldwide can accurately reference and utilize this molecule in their studies without ambiguity. The CAS registry system is a critical tool for organizing and retrieving information about chemical substances，facilitating collaboration across different research groups.

Current research is also focusing on understanding the mechanism of action of 5-(butylsulfanyl)-7-(4 ethoxy phenyl)-13 dimethyl 13 diazino 45 dpyrimidine 24 dione at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate its three-dimensional structure and how it interacts with biological targets. These structural insights are essential for rational drug design，as they provide a foundation for optimizing the compound's efficacy and minimizing potential side effects.

The pharmaceutical industry has long been interested in pyrimidine derivatives due to their diverse biological activities。Among these derivatives，compounds with nitrogen-rich heterocycles are particularly attractive because they often exhibit strong binding interactions with biological macromolecules。The unique combination of functional groups in 5-(butylsulfanyl)-7-(42 ethoxy phenyl)-13 dimethyl 13 diazino 45 dpyrimidine 24 dione makes it a promising candidate for further development as an active pharmaceutical ingredient (API).

One particularly exciting area of research is the use of this compound as a lead molecule for drug discovery。By leveraging structure-based drug design approaches，scientists can make targeted modifications to enhance its pharmacological properties。For instance，the introduction of additional polar functional groups could improve solubility，while modifications at the aromatic rings could enhance binding affinity to specific targets。These strategies are being actively pursued by research teams aiming to develop novel therapeutic agents.

The potential applications of 5-(butylsulfanyl)-7-(42 ethoxy phenyl)-13 dimethyl 13 diazino 45 dpyrimidine 24 dione extend beyond anti-inflammatory therapy。Preclinical studies have hinted at its potential efficacy in treating neurological disorders by modulating neurotransmitter release or receptor activity。Additionally，its ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development。These possibilities underscore the importance of continued research into this versatile molecule。

In conclusion,5-(butylsulfanyl)-7-(42 ethoxy phenyl)-13 dimethyl 13 diazino 45 dpyrimidine 24 dione (CAS No.87269582) is a structurally complex yet promising compound with significant potential in pharmaceutical applications。Its unique chemical features、biological activities、and mechanistic insights make it a valuable asset in drug discovery efforts aimed at addressing various diseases。As research progresses、new therapeutic opportunities will continue to emerge、further solidifying its importance in modern medicinal chemistry。